2-tosyl-2,3-dihydroisoquinolin-4(1H)-one

Specification

• CAS No.: 125159-93-5
• Molecular Formula: C16H15NO3S
• Molecular Weight: 301.4 g/mol
• IUPAC Name: 2-(4-methylphenyl)sulfonyl-1,3-dihydroisoquinolin-4-one
• Standard InChI: InChI=1S/C16H15NO3S/c1-12-6-8-14(9-7-12)21(19,20)17-10-13-4-2-3-5-15(13)16(18)11-17/h2-9H,10-11H2,1H3
• Standard InChI Key: PBYCNZJUBOWCEO-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CC3=CC=CC=C3C(=O)C2
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CC3=CC=CC=C3C(=O)C2

Introduction

2-Tosyl-2,3-dihydroisoquinolin-4(1H)-one is a synthetic organic compound used primarily in research settings. It belongs to the isoquinoline family, which is known for its diverse biological activities and presence in various natural products. This compound is specifically designed for research purposes and is not intended for human use.

Stock Solution Preparation

To prepare a stock solution of 2-tosyl-2,3-dihydroisoquinolin-4(1H)-one, the following volumes can be used:

Amount of Compound	Molarity	Volume of Solvent Required
1 mg	1 mM	3.3183 mL
5 mg	5 mM	0.6637 mL
10 mg	10 mM	0.3318 mL

Biological and Chemical Significance

Dihydroisoquinolinones, in general, exhibit a range of biological activities, including antiviral and anticancer properties. While specific biological activities of 2-tosyl-2,3-dihydroisoquinolin-4(1H)-one are not detailed, its structural similarity to other bioactive compounds suggests potential applications in medicinal chemistry.

Research Applications

• In Vivo Formulation: For in vivo studies, the compound can be formulated using solvents like DMSO, PEG300, and Tween 80 to enhance solubility and bioavailability.

• Reviews and Citations: The compound is well-regarded in research, with a high average rating based on reviews and citations in scientific literature.

Storage and Handling

• Storage Conditions: Stock solutions should be stored at -80°C for up to six months or at -20°C for up to one month to maintain stability.

• Handling Tips: Avoid repeated freezing and thawing to prevent degradation. Use appropriate protective gear when handling the compound.